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Compound of Interest

Compound Name: 1,4-Butanediol-d10

CAS No.: 71760-76-4

Cat. No.: B1271918 Get Quote

Isotopic Purity | Metabolic Toxicology | Advanced Handling

Chemical Identity & Isotopic Architecture
1,4-Butanediol-d10 is the fully deuterated isotopologue of 1,4-butanediol (1,4-BDO).[1] Unlike

partial labels (e.g., d4 or d8), the d10 variant has replaced all proteo-hydrogens—both carbon-

bound and hydroxyl-bound—with deuterium.
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Parameter Technical Specification

Chemical Name
1,4-Butanediol-d10 (1,1,2,2,3,3,4,4-

octadeuterio-1,4-dideuteriooxybutane)

CAS Number
71760-76-4 (Note: 38274-25-8 refers to the d4

isotopologue)

Formula C₄D₁₀O₂

Molecular Weight
100.18 g/mol (approx. 11% mass shift vs.

proteo-form 90.12 g/mol )

Appearance Viscous, colorless liquid (Hygroscopic)

Melting Point
16–19 °C (Can solidify in cool labs; requires

gentle warming)

Boiling Point ~230 °C

Isotopic Purity Typically ≥98 atom % D

Critical Isotope Effect
The hydroxyl deuteriums (-OD) are labile. Upon exposure to atmospheric moisture (

), a rapid H/D exchange occurs, degrading isotopic purity and introducing a water signal (

) in NMR spectra.

Mechanism:

Impact: In quantitative NMR (qNMR), this exchange alters integration values for

exchangeable protons.

GHS Hazard Identification & Toxicology
While often viewed merely as a solvent, 1,4-BDO-d10 is a metabolic prodrug. Its toxicity profile

mimics that of Gamma-Hydroxybutyrate (GHB), a potent CNS depressant.

GHS Classification[13]
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Signal Word:WARNING

Acute Toxicity (Oral): Category 4 (H302)

STOT - Single Exposure: Category 3 (H336 - Drowsiness/Dizziness)

The Metabolic Activation Pathway
Researchers must understand that 1,4-BDO-d10 is biologically inert until metabolized. It is

rapidly converted into GHB-d10 by alcohol dehydrogenase (ADH). This "lethal synthesis"

means that ingestion results in delayed but severe respiratory depression.
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Figure 1: The metabolic activation of 1,4-Butanediol-d10 into the psychoactive GHB-d10.[2]

Ingestion leads to CNS depression indistinguishable from GHB overdose.

Regulatory Compliance (Dual-Use Precursor)
Because 1,4-BDO is a precursor to GHB (a Schedule I substance in the US), the deuterated

analog falls under complex legal scrutiny depending on jurisdiction.

United States: While not always explicitly scheduled, it can be treated as a Controlled

Substance Analogue under the Federal Analogue Act if intended for human consumption.[3]

California: Regulated as a precursor; specific record-keeping may be required.

EU/Global: Often monitored as a "Drug Precursor" (Category 2 or 3 depending on region).

Compliance Action: Maintain strict inventory logs. Do not sell or distribute for non-research

purposes.
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Advanced Handling Protocol: The "Viscous-Dry"
Method
1,4-Butanediol-d10 presents a unique handling challenge: it is viscous (making syringe

transfer difficult) and hygroscopic (destroying enrichment).

Protocol: Inert Transfer of Viscous Deuterated Solvents
Objective: Transfer an aliquot for NMR/MS without introducing water or freezing the sample.

Prerequisites:

Schlenk line or Glove box (Nitrogen/Argon).

Wide-bore needles (16G or 18G) or glass volumetric pipettes.

Heat gun or warm water bath (30°C).

Step-by-Step Workflow:

Thermal Conditioning:

Why: 1,4-BDO-d10 freezes near 20°C. High viscosity at room temperature leads to bubble

formation and poor volume accuracy.

Action: Warm the sealed ampoule/bottle to ~30–35°C in a dry bath. Ensure the liquid flows

freely.

The Inert Blanket (Open-Air Modification):

If a glove box is unavailable, use the "Inert Cone" method.

Place the receiving vial/NMR tube under a constant, gentle stream of dry Nitrogen.

Aspiration & Transfer:

Technique: Use a positive displacement pipette or a gas-tight syringe with a wide-bore

needle.
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Caution: Standard air-displacement pipettes are inaccurate for viscous liquids like BDO.

Execution: Draw liquid slowly to prevent cavitation (vacuum bubbles). Dispense against

the wall of the receiving vessel to minimize splashing.

Resealing:

Critical: If using a multi-use bottle, purge the headspace with Argon (heavier than air)

before recapping. Parafilm is insufficient for long-term storage; use electrical tape over the

cap or store in a secondary desiccator.

Risk Control

1. Thermal Conditioning
(Warm to 30°C to reduce viscosity)

2. Inert Gas Purge
(Flush headspace with N2/Ar)

Avoid Cold:
Causes Solidification

3. Positive Displacement Transfer
(Avoid air-displacement pipettes)
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Figure 2: The "Viscous-Dry" workflow ensures isotopic integrity by managing viscosity and

moisture simultaneously.

Emergency Response & First Aid
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Primary Hazard: Respiratory depression via CNS sedation.

Inhalation: Move to fresh air. If breathing is shallow, prepare for potential intubation support.

Skin Contact: Wash with soap and water.[4][5] 1,4-BDO absorbs through skin less rapidly

than ingestion, but decontamination is vital.

Ingestion (Critical):

Do NOT induce vomiting. Risk of aspiration is high due to rapid onset of sedation.

Antidote: There is no specific antidote (Naloxone is ineffective). Treatment is supportive

(airway management).

Note to Physician: Monitor for "GHB withdrawal" syndrome if the patient is a chronic user.

Waste Disposal
Segregation: Do not mix with acidic waste (risk of polymerization or cyclic ether formation).

Labeling: clearly label as "Deuterated Solvent - 1,4-Butanediol".

Method: Incineration in a licensed chemical waste facility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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